N-isopropyl-4-((2-((2-(isopropylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)benzamide

• IUPAC Name: 4-[[4-oxo-2-[2-oxo-2-(propan-2-ylamino)ethyl]sulfanylquinazolin-3-yl]methyl]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C24H28N4O3S/c1-15(2)25-21(29)14-32-24-27-20-8-6-5-7-19(20)23(31)28(24)13-17-9-11-18(12-10-17)22(30)26-16(3)4/h5-12,15-16H,13-14H2,1-4H3,(H,25,29)(H,26,30)
• InChI Key: WMFUVKXCNKVTBN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CSC1=NC2=CC=CC=C2C(=O)N1CC3=CC=C(C=C3)C(=O)NC(C)C
• Molecular Formula: C24H28N4O3S
• Molecular Weight: 452.6 g/mol

Description

N-isopropyl-4-((2-((2-(isopropylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)benzamide is a useful research compound. Its molecular formula is C24H28N4O3S and its molecular weight is 452.57. The purity is usually 95%.
BenchChem offers high-quality N-isopropyl-4-((2-((2-(isopropylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-isopropyl-4-((2-((2-(isopropylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Mechanistic Insights

Research into similar compounds has focused on their synthesis, mechanisms, and transformations in chemical reactions. For example, studies on the reactions of azirines with heterocyclic thiones have provided insights into the formation of thiohydantoins and thiourea derivatives, suggesting potential routes for synthesizing related compounds with specific functional groups (Ametamey & Heimgartner, 1990). These mechanistic insights are crucial for developing synthetic strategies for complex molecules like N-isopropyl-4-((2-((2-(isopropylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)benzamide, potentially guiding the synthesis of novel derivatives with tailored properties for research applications.

Applications in Heterocyclic Chemistry and Drug Design

The synthesis and study of quinazolinone derivatives have been a significant focus area, with various substituted N-(2,4-dioxo-1,2,3,4-tetrahydroquinazolinyl)benzamides being synthesized for potential applications in heterocyclic chemistry and as precursors in drug discovery (Chau, Saegusa, & Iwakura, 1982). These studies highlight the importance of quinazolinone structures in medicinal chemistry, suggesting the relevance of researching compounds like N-isopropyl-4-((2-((2-(isopropylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)benzamide for potential therapeutic applications.

Potential for Biological Activity

Research on compounds with similar structures has also explored their potential biological activities. For instance, the study of dibenz[f,ij]isoquinoline and benzo[e]perimidine derivatives revealed their cytotoxic activities, underscoring the potential of structurally related compounds in cancer research and therapy (Bu et al., 2001). Such findings suggest that N-isopropyl-4-((2-((2-(isopropylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)benzamide could also possess interesting biological properties worth investigating.